Cas no 1060804-85-4 (1-(4-methylpyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(4-methylpyridin-2-yl)cyclopropan-1-amine
• CAS No: 1060804-85-4
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD13189145
• CID: 1171251
• PubChem ID: 63839128
• Update Time: 2025-11-01

1-(4-methylpyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-2-yl)cyclopropan-1-amine
• DTXSID001277515
• AB67829
• Cyclopropanamine, 1-(4-methyl-2-pyridinyl)-
• AKOS013151882
• 1060804-85-4
• 1-(4-METHYLPYRIDIN-2-YL)CYCLOPROPANAMINE
• EN300-1846786
• 1-(4-Methyl-2-pyridinyl)cyclopropanamine

• MDL： MFCD13189145
• Inchi： 1S/C9H12N2/c1-7-2-5-11-8(6-7)9(10)3-4-9/h2,5-6H,3-4,10H2,1H3
• InChI Key： VGSUYRTZXNNGAQ-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)C=CN=2)CC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(4-methylpyridin-2-yl)cyclopropan-1-amine

Introduction to 1-(4-methylpyridin-2-yl)cyclopropan-1-amine (CAS No. 1060804-85-4)

1-(4-methylpyridin-2-yl)cyclopropan-1-amine, with the CAS number 1060804-85-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring and a substituted pyridine moiety, which confer it with distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine consists of a cyclopropane ring attached to a 4-methylpyridine moiety through a single bond. The cyclopropane ring, being highly strained, imparts unique reactivity and conformational rigidity to the molecule. The 4-methylpyridine group, on the other hand, is known for its aromaticity and basicity, which can influence the compound's interactions with biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

In recent years, significant research has been devoted to understanding the biological activities of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a potential candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

One of the notable applications of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine is in the field of neuropharmacology. Research has demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. This has led to its evaluation as a potential therapeutic agent for neurological disorders such as depression and anxiety. The ability of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine to cross the blood-brain barrier further enhances its potential in this context.

Beyond its therapeutic applications, 1-(4-methylpyridin-2-yl)cyclopropan-1-amine has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to investigate the function of specific proteins or pathways in living systems. The unique structure and activity profile of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine make it an ideal candidate for such studies, allowing researchers to gain insights into complex biological processes at the molecular level.

The synthesis of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-chloro-N-(cyclopropylmethyl)-4-methylpyridine with ammonia or an amine derivative under appropriate conditions. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 1-(4-methylpyridin-2-yl)cyclopropan-1-amine is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, which are crucial for its potential use as a therapeutic agent. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(4-methylpyridin-2-yl)cyclopropan-1-amine (CAS No. 1060804-85-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead molecule for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important compound in the field.